Cas no 819813-92-8 (diethyl({2-(2-methoxyethyl)aminoethyl})amine)

• Product Name: diethyl({2-(2-methoxyethyl)aminoethyl})amine
• CAS No: 819813-92-8
• MF: C₉H₂₂N₂O
• MW: 174.283782482147
• CID: 1806436
• PubChem ID: 23116495
• Update Time: 2025-06-11

diethyl({2-(2-methoxyethyl)aminoethyl})amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N,N-diethyl-N'-(2-methoxyethyl)-
• 819813-92-8
• AKOS000255272
• [2-(diethylamino)ethyl](2-methoxyethyl)amine
• diethyl({2-[(2-methoxyethyl)amino]ethyl})amine
• CS-0258403
• G46280
• DIETHYL((2-[(2-METHOXYETHYL)AMINO]ETHYL))AMINE
• SCHEMBL2866446
• Z266456424
• N',N'-diethyl-N-(2-methoxyethyl)ethane-1,2-diamine
• EN300-70019
• diethyl({2-(2-methoxyethyl)aminoethyl})amine

• Inchi： 1S/C9H22N2O/c1-4-11(5-2)8-6-10-7-9-12-3/h10H,4-9H2,1-3H3
• InChI Key： VHNKYJGEDZBFET-UHFFFAOYSA-N
• SMILES： O(C)CCNCCN(CC)CC

Computed Properties

• Exact Mass: 174.173213330g/mol
• Monoisotopic Mass: 174.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on diethyl({2-(2-methoxyethyl)aminoethyl})amine

Comprehensive Analysis of Diethyl({2-(2-Methoxyethyl)Aminoethyl})Amine (CAS No. 819813-92-8): Properties, Applications, and Innovations

Diethyl({2-(2-methoxyethyl)aminoethyl})amine (CAS No. 819813-92-8) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This tertiary amine derivative, characterized by its methoxyethyl and diethylamino functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H22N2O, and moderate polarity make it suitable for applications ranging from drug discovery to polymer modification.

Recent advancements in green chemistry have spurred interest in diethyl({2-(2-methoxyethyl)aminoethyl})amine as a potential ligand or catalyst component. Researchers highlight its role in CO2 capture technologies, aligning with global sustainability trends. The compound's ability to form stable complexes with transition metals also positions it as a candidate for energy storage materials, addressing frequent searches about "next-generation battery components."

The synthesis of CAS 819813-92-8 typically involves alkylation reactions of primary amines with haloalkanes under controlled conditions. Analytical techniques like GC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for pharmaceutical applications. Its logP value of 1.2 suggests favorable membrane permeability, explaining its utility in drug delivery system research—a topic trending in biomedical forums.

In material science, diethylamine derivatives like this compound demonstrate remarkable solvent resistance when incorporated into epoxy resins. This property responds to industry demands for durable coatings, frequently searched by automotive and aerospace engineers. The methoxyethyl side chain enhances compatibility with polar substrates, enabling innovations in adhesive formulations.

Safety evaluations indicate 819813-92-8 requires standard organic compound handling precautions. While not classified as hazardous under major regulatory frameworks, its amine functionality warrants proper ventilation during use—a detail often queried in laboratory safety discussions. Storage recommendations (-20°C under nitrogen) reflect its sensitivity to oxidative degradation, a concern raised in chemical stability forums.

Market analyses reveal growing demand for CAS 819813-92-8 in Asia-Pacific research centers, particularly for bioconjugation chemistry applications. This aligns with increasing publications about antibody-drug conjugates (ADCs), where its bifunctional reactivity enables precise molecular linkages. Suppliers now offer custom isotope-labeled versions (13C, 15N) to support metabolic studies.

Future research directions may explore diethyl({2-(2-methoxyethyl)aminoethyl})amine's role in ionic liquids for electrochemical devices—a hot topic in renewable energy circles. Its potential as a corrosion inhibitor in industrial cooling systems also warrants investigation, addressing common queries about metal protection technologies. Computational studies predict favorable interactions with biomolecules, suggesting untapped biomedical applications.